Cas no 7240-32-6 (1,3,5-Triazine-2,4-diamine,6-(4-chloro-3-methylphenoxy)-N2,N4-diethyl-)

1,3,5-Triazine-2,4-diamine,6-(4-chloro-3-methylphenoxy)-N2,N4-diethyl- structure
7240-32-6 structure
Product Name:1,3,5-Triazine-2,4-diamine,6-(4-chloro-3-methylphenoxy)-N2,N4-diethyl-
CAS No:7240-32-6
MF:C9H8NO
MW:146.165922164917
CID:579152
PubChem ID:5257170
Update Time:2025-04-19

1,3,5-Triazine-2,4-diamine,6-(4-chloro-3-methylphenoxy)-N2,N4-diethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2,4-diamine,6-(4-chloro-3-methylphenoxy)-N2,N4-diethyl-
    • quinolin-1-ium-8-ol
    • 8-hydroxyquinolinium
    • MCJGNVYPOGVAJF-UHFFFAOYSA-O
    • DTXSID40413731
    • 7240-32-6
    • Inchi: 1S/C9H7NO/c11-8-5-1-3-7-4-2-6-10-9(7)8/h1-6,11H/p+1
    • InChI Key: MCJGNVYPOGVAJF-UHFFFAOYSA-O
    • SMILES: OC1=CC=CC2=CC=C[NH+]=C21

Computed Properties

  • Exact Mass: 146.06064
  • Monoisotopic Mass: 146.060588879g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 34.4Ų

Experimental Properties

  • Boiling Point: 267°Cat760mmHg
  • Flash Point: 143.1°C
  • PSA: 35.79
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